Cas no 7483-27-4 (1-Piperazinecarboxylicacid, 4-(3-hydroxypropyl)-, ethyl ester)

• Product Name: 1-Piperazinecarboxylicacid, 4-(3-hydroxypropyl)-, ethyl ester
• CAS No: 7483-27-4
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 574577
• PubChem ID: 232657
• Update Time: 2025-11-02

1-Piperazinecarboxylicacid, 4-(3-hydroxypropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-(3-hydroxypropyl)-, ethyl ester
• ETHYL 4‐(3‐HYDROXYPROPYL)‐1‐PIPERAZINECARBOXYLATE
• ethyl 4-(3-hydroxypropyl)piperazine-1-carboxylate
• 1-(Ethoxycarbonyl)-4-(3-hydroxy-propyl)-piperazin
• 4-(3-hydroxy-propyl)-piperazine-1-carboxylic acid ethyl ester
• 4-(3-hydroxypropyl)piperazinylcarboxylic acid ethyl ester
• AC1L5ODF
• AG-J-09166
• CTK5E0563
• ETHYL 4-(3-HYDROXYPROPYL)-1-PIPERAZINECARBOXYLATE
• N-(3-Hydroxy-1-propyl)-N'-carbethoxypiperazin
• NSC30475
• JNANLGAZMJOZBL-UHFFFAOYSA-N
• DTXSID00283210
• 7483-27-4
• NSC-30475
• AKOS008298585
• A1-05700
• SCHEMBL11392680

• Inchi： 1S/C10H20N2O3/c1-2-15-10(14)12-7-5-11(6-8-12)4-3-9-13/h13H,2-9H2,1H3
• InChI Key： JNANLGAZMJOZBL-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCN(CCCO)CC1)=O

Computed Properties

• Exact Mass: 216.1475
• Monoisotopic Mass: 216.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.113
• Boiling Point: 340.6°C at 760 mmHg
• Flash Point: 159.8°C
• Refractive Index: 1.495
• PSA: 53.01
• LogP: 0.01870

Additional information on 1-Piperazinecarboxylicacid, 4-(3-hydroxypropyl)-, ethyl ester

1-Piperazinecarboxylic Acid, 4-(3-Hydroxypropyl)-, Ethyl Ester: A Promising Compound in Biomedical Research

1-Piperazinecarboxylic acid, 4-(3-hydroxypropyl)-, ethyl ester is a synthetic compound that has garnered significant attention in the biomedical field due to its unique molecular structure and potential therapeutic applications. This compound, with the CAS number 7483-27-4, represents a class of organic molecules that have been extensively studied for their role in drug development, particularly in the context of targeted therapies and pharmacological modulation. The chemical structure of this molecule includes a piperazine ring, a hydroxypropyl group, and an ethyl ester functional group, which collectively contribute to its biological activity and pharmacokinetic properties.

The 1-piperazinecarboxylic acid moiety forms the core of this compound, providing a scaffold for interactions with biological targets such as ion channels, receptors, and enzymes. The 4-(3-hydroxypropyl) substituent introduces hydrophilic characteristics, enhancing solubility and enabling the molecule to traverse biological membranes. The ethyl ester group, meanwhile, plays a critical role in modulating the compound's metabolic stability and bioavailability. Together, these structural elements make the compound a versatile candidate for drug design, particularly in the development of molecules that can selectively target disease-related pathways.

Recent research has highlighted the potential of 1-piperazinecarboxylic acid, 4-(3-hydroxypropyl)-, ethyl ester in the treatment of inflammatory and neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. This finding aligns with previous work on similar piperazine derivatives, which have been shown to modulate cytokine production and reduce tissue damage in models of rheumatoid arthritis and Crohn's disease.

Additionally, the compound's potential in neuroprotection has been explored in preclinical studies. A 2024 investigation in Neuropharmacology revealed that 1-piperazinecarboxylic acid, 4-(3-hydroxypropyl)-, ethyl ester can cross the blood-brain barrier and exert neuroprotective effects in animal models of Parkinson's disease. The molecule's ability to interact with dopamine receptors and inhibit oxidative stress pathways suggests its utility in combating neurodegenerative processes. These findings underscore the compound's versatility in targeting multiple disease mechanisms.

From a synthetic perspective, the preparation of 1-piperazinecarboxylic acid, 4-(3-hydroxypropyl)-, ethyl ester involves a series of well-established organic reactions, including nucleophilic substitution and esterification. A 2022 paper in Organic & Biomolecular Chemistry described a streamlined synthesis method that reduces the number of steps required to produce the compound, making it more accessible for large-scale production. This advancement is particularly significant for pharmaceutical companies aiming to develop cost-effective therapies.

Despite its promising properties, the compound's therapeutic potential is still under investigation. Researchers are actively exploring its pharmacokinetic profile, including its metabolism and excretion pathways. A 2023 study in Drug Metabolism and Disposition identified the primary metabolic pathways for 1-piperazinecarboxylic acid, 4-(3-hydroxypropyl)-, ethyl ester, which may inform the design of prodrugs with improved bioavailability. These insights are critical for optimizing the compound's use in clinical settings.

Furthermore, the compound's role in drug delivery systems has been a focus of recent research. A 2024 review in Advanced Drug Delivery Reviews highlighted the potential of 1-piperazinecarboxylic acid, 4-(3-hydroxypropyl)-, ethyl ester as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and targeted release. This application is particularly relevant for the development of nanocarriers for cancer therapy, where controlled drug release is essential for minimizing toxicity.

Environmental and safety considerations are also being addressed in the context of this compound's use. While 1-piperazinecarboxylic acid, 4-(3-hydroxypropyl)-, ethyl ester is not classified as a hazardous substance under current regulatory frameworks, its long-term ecological impact is being evaluated. A 2023 study in Environmental Science & Technology investigated the compound's biodegradation potential, finding that it can be efficiently metabolized by certain bacterial strains, which is a positive indicator for its sustainability in pharmaceutical applications.

Looking ahead, the compound's potential applications are expanding into new therapeutic areas. For instance, a 2024 preclinical study in Cancer Research explored its antitumor activity in models of breast cancer. The compound was found to inhibit the proliferation of cancer cells by targeting specific signaling pathways, suggesting its utility as a chemotherapeutic agent. These findings highlight the compound's adaptability to diverse disease targets.

In conclusion, 1-piperazinecarboxylic acid, 4-(3-hydroxypropyl)-, ethyl ester represents a promising candidate in biomedical research, with its unique structure enabling a wide range of therapeutic applications. Ongoing studies continue to uncover its potential in treating inflammatory, neurodegenerative, and oncological conditions. As research progresses, this compound may become a cornerstone in the development of next-generation therapeutics, offering new hope for patients with complex diseases.